Cas no 2229272-86-8 ({3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine)

• Product Name: {3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine
• CAS No: 2229272-86-8
• MF: C₁₄H₁₅F₂N₃
• MW: 263.285809755325
• CID: 5798239
• PubChem ID: 165970676
• Update Time: 2025-10-12

{3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine
• {3,3-difluoro-1-[4-(1H-pyrazol-1-yl)phenyl]cyclobutyl}methanamine
• 2229272-86-8
• EN300-1972003

• Inchi： 1S/C14H15F2N3/c15-14(16)8-13(9-14,10-17)11-2-4-12(5-3-11)19-7-1-6-18-19/h1-7H,8-10,17H2
• InChI Key： UYGPFHWBCHIGCN-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=CC=2)N2C=CC=N2)(CN)C1)F

Computed Properties

• Exact Mass: 263.12340382g/mol
• Monoisotopic Mass: 263.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on {3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine

Introduction to {3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine (CAS No. 2229272-86-8)

{3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine (CAS No. 2229272-86-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as cyclobutylamines, which are characterized by their cyclobutane ring and amine functional group. The presence of difluoro substitution and a pyrazole ring further enhances its chemical diversity and biological activity.

The development of {3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine has been driven by the need for more effective and selective therapeutic agents in various disease areas. Recent studies have highlighted its potential as a modulator of specific biological pathways, making it a promising candidate for drug development.

In terms of its chemical structure, {3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine features a cyclobutane ring with two fluorine atoms at the 3-position, a phenyl ring substituted with a pyrazole moiety at the 4-position, and an amine group attached to the cyclobutane ring. This combination of functional groups provides a unique set of properties that can be exploited for various medicinal applications.

The synthesis of {3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine involves several steps, including the formation of the cyclobutane ring, introduction of the difluoro substitution, and attachment of the pyrazole and amine groups. Advanced synthetic methods such as transition-metal catalysis and organocatalysis have been employed to achieve high yields and stereoselectivity in the synthesis process.

One of the key areas of research involving {3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. The ability of this compound to interact with specific GPCRs makes it a valuable tool for understanding receptor function and developing new therapeutic strategies.

Recent studies have demonstrated that {3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine exhibits potent activity against certain GPCRs, particularly those involved in pain signaling and inflammation. This has led to its evaluation as a potential analgesic and anti-inflammatory agent. Preclinical studies have shown promising results in animal models, with the compound demonstrating significant efficacy in reducing pain and inflammation without causing major side effects.

In addition to its potential as a therapeutic agent, {3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine has also been investigated for its use in diagnostic imaging. The unique chemical properties of this compound make it suitable for labeling with radiotracers, which can be used to visualize specific biological processes in vivo. This application has important implications for early disease detection and monitoring treatment response.

The pharmacokinetic properties of {3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine have been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for optimizing drug delivery and minimizing toxicity. These properties make it an attractive candidate for further development into a viable pharmaceutical product.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of {3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits dose-dependent pharmacological effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, {3,3-difluoro-1-4-(1H-pyrazol-1-yl)phenylcyclobutyl}methanamine (CAS No. 2229272-86-8) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and biological activity make it a promising candidate for the development of new therapeutic agents targeting pain management, inflammation, and other disease areas. Ongoing research continues to uncover new applications for this compound, underscoring its significance in both academic research and pharmaceutical development.